2-Methyl Simvastatin (Mixture Of Diasteroisomers)
2-Methyl Simvastatin (Mixture Of Diasteroisomers)
Brand Name:
Vulcanchem
CAS No.:
774611-54-0
VCID:
VC0048099
InChI:
InChI=1S/C26H40O5/c1-7-26(5,6)25(29)31-22-13-15(2)12-18-9-8-16(3)20(23(18)22)11-10-19-14-21(27)17(4)24(28)30-19/h8-9,12,15-17,19-23,27H,7,10-11,13-14H2,1-6H3/t15-,16-,17?,19+,20-,21+,22-,23-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(C(C(=O)O3)C)O)C
Molecular Formula:
C26H40O5
Molecular Weight:
432.601
2-Methyl Simvastatin (Mixture Of Diasteroisomers)
CAS No.: 774611-54-0
Reference Standards
VCID: VC0048099
Molecular Formula: C26H40O5
Molecular Weight: 432.601
| CAS No. | 774611-54-0 |
|---|---|
| Product Name | 2-Methyl Simvastatin (Mixture Of Diasteroisomers) |
| Molecular Formula | C26H40O5 |
| Molecular Weight | 432.601 |
| IUPAC Name | [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-5-methyl-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C26H40O5/c1-7-26(5,6)25(29)31-22-13-15(2)12-18-9-8-16(3)20(23(18)22)11-10-19-14-21(27)17(4)24(28)30-19/h8-9,12,15-17,19-23,27H,7,10-11,13-14H2,1-6H3/t15-,16-,17?,19+,20-,21+,22-,23-/m0/s1 |
| Standard InChIKey | NJRLXFRIDIFWPB-ZURORQQOSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(C(C(=O)O3)C)O)C |
| Synonyms | 2,2-Dimethyl-(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester Butanoic Acid |
| Last Modified | Aug 20 2021 |
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